Cas no 2138356-18-8 (5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138356-18-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5978018
• PubChem ID: 165831426
• Update Time: 2025-08-02

5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid
• 5-[(4,4-dimethyloxolan-2-yl)methyl]-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120369
• 2138356-18-8

• Inchi： 1S/C10H14N2O4/c1-10(2)4-6(15-5-10)3-7-11-8(9(13)14)12-16-7/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： RCAOUEPITZSPFL-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CC1CC1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid

Research Brief on 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS: 2138356-18-8): Recent Advances and Applications

The compound 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS: 2138356-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid, which serves as a key intermediate in the development of novel bioactive molecules. The oxadiazole moiety, in particular, is known for its role in enhancing metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry. Researchers have successfully employed this compound in the synthesis of inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most notable advancements involves the use of 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). A 2023 study demonstrated its efficacy as a precursor in the synthesis of allosteric modulators for the adenosine A2A receptor, which holds promise for treating neurodegenerative diseases. The compound's ability to confer selectivity and potency to these modulators underscores its potential in CNS drug development.

In addition to its therapeutic applications, recent research has explored the compound's role in chemical biology tools. For instance, it has been utilized as a fluorescent probe for imaging cellular processes, leveraging its oxadiazole core's photophysical properties. This dual functionality—both as a therapeutic agent and a research tool—positions 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid as a multifaceted asset in biomedical research.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and tissue penetration. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Future directions include exploring its utility in targeted drug delivery systems and combination therapies, which could further expand its clinical relevance.

In conclusion, 5-(4,4-dimethyloxolan-2-yl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS: 2138356-18-8) represents a compelling case study in the intersection of chemical synthesis and biological application. Its continued investigation is likely to yield innovative solutions for unmet medical needs, reinforcing its importance in the pharmaceutical and biotechnology industries.